Cas no 1340058-94-7 (ethyl 4,4-dimethyl-2-(methylamino)pentanoate)

• Product Name: ethyl 4,4-dimethyl-2-(methylamino)pentanoate
• CAS No: 1340058-94-7
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5937999
• PubChem ID: 62949492
• Update Time: 2025-06-09

ethyl 4,4-dimethyl-2-(methylamino)pentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4,4-dimethyl-2-(methylamino)-, ethyl ester
• ethyl 4,4-dimethyl-2-(methylamino)pentanoate
• EN300-2280792
• 1340058-94-7
• AKOS012247192

• Inchi： 1S/C10H21NO2/c1-6-13-9(12)8(11-5)7-10(2,3)4/h8,11H,6-7H2,1-5H3
• InChI Key： XJXWQWSZFYHALD-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NC)CC(C)(C)C

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.907±0.06 g/cm3(Predicted)
• Boiling Point: 226.9±23.0 °C(Predicted)
• pka: 8.06±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 4,4-dimethyl-2-(methylamino)pentanoate

Recent Advances in the Study of Ethyl 4,4-Dimethyl-2-(methylamino)pentanoate (CAS: 1340058-94-7)

Ethyl 4,4-dimethyl-2-(methylamino)pentanoate (CAS: 1340058-94-7) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and pharmacological potential.

One of the most notable advancements in the study of ethyl 4,4-dimethyl-2-(methylamino)pentanoate is its role in the synthesis of gamma-aminobutyric acid (GABA) analogs. GABA is a critical neurotransmitter in the CNS, and its analogs have been widely investigated for their potential in treating anxiety, epilepsy, and other neurological disorders. Recent research has demonstrated that ethyl 4,4-dimethyl-2-(methylamino)pentanoate serves as a versatile building block for the preparation of GABAergic compounds with improved bioavailability and reduced side effects.

In addition to its applications in CNS drug development, ethyl 4,4-dimethyl-2-(methylamino)pentanoate has also been investigated for its potential in cancer therapy. Preliminary studies suggest that derivatives of this compound may exhibit cytotoxic activity against certain cancer cell lines. Researchers are particularly interested in its ability to modulate cellular pathways involved in apoptosis and cell cycle regulation. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthetic pathways for ethyl 4,4-dimethyl-2-(methylamino)pentanoate have also been a focus of recent research. Novel catalytic methods have been developed to improve the efficiency and yield of its production. For instance, asymmetric hydrogenation techniques have been employed to achieve high enantioselectivity, which is crucial for the compound's application in chiral drug synthesis. These advancements not only enhance the scalability of production but also reduce the environmental impact of synthetic processes.

Despite the promising findings, challenges remain in the clinical translation of ethyl 4,4-dimethyl-2-(methylamino)pentanoate-based therapeutics. Issues such as metabolic stability, pharmacokinetics, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring new drugs derived from this compound to market.

In conclusion, ethyl 4,4-dimethyl-2-(methylamino)pentanoate (CAS: 1340058-94-7) represents a valuable scaffold in medicinal chemistry with diverse applications in CNS and oncology research. Continued exploration of its pharmacological properties and synthetic optimization will likely yield significant contributions to the development of next-generation therapeutics. Future studies should focus on elucidating its mechanism of action and expanding its therapeutic potential to other disease areas.